![molecular formula C19H18N6O2 B5662522 7-isopropyl-N-[(2-phenyl-1,3-oxazol-4-yl)methyl][1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide](/img/structure/B5662522.png)
7-isopropyl-N-[(2-phenyl-1,3-oxazol-4-yl)methyl][1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-isopropyl-N-[(2-phenyl-1,3-oxazol-4-yl)methyl][1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide is a chemical compound featuring a triazolopyrimidine scaffold, a structure known for its potential in biological activities. The compound’s synthesis and properties are of interest in the field of medicinal chemistry and organic synthesis.
Synthesis Analysis
The synthesis of triazolopyrimidine derivatives typically involves one-step procedures that are efficient and regioselective. For instance, Massari et al. (2017) describe a method for synthesizing 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines, demonstrating the versatility of this chemical scaffold in organic synthesis (Massari et al., 2017).
Molecular Structure Analysis
The molecular structure of triazolopyrimidines can be characterized using various spectroscopic methods. Canfora et al. (2010) report on the crystal structure of a related triazolopyrimidine derivative, highlighting the importance of hydrogen bonding and π-π stacking interactions in its supramolecular architecture (Canfora et al., 2010).
Chemical Reactions and Properties
Triazolopyrimidines can undergo various chemical reactions, including nucleophilic substitution and cyclization. For example, Biagi et al. (2003) synthesized N-methyl-5-phenyl-7-chloro-1,2,3-triazolo[4,5-d]pyrimidine isomers, demonstrating the compound's reactivity and potential for further modification (Biagi et al., 2003).
Physical Properties Analysis
The physical properties of triazolopyrimidines, such as solubility, melting point, and crystal structure, are influenced by their molecular arrangement and intermolecular interactions. The study by Canfora et al. (2010) provides insights into the crystal environments of a triazolopyrimidine derivative (Canfora et al., 2010).
Chemical Properties Analysis
The chemical properties of triazolopyrimidines include reactivity towards various reagents, potential for biological activity, and the ability to form complex structures. The work by Chauhan and Ram (2019) on the synthesis of N,7-bis(substitutedphenyl)-4,7-dihydro-5-isopropyl-[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxamide exemplifies the diverse chemical properties of this class of compounds (Chauhan & Ram, 2019).
properties
IUPAC Name |
N-[(2-phenyl-1,3-oxazol-4-yl)methyl]-7-propan-2-yl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O2/c1-12(2)16-8-15(24-19-21-11-22-25(16)19)17(26)20-9-14-10-27-18(23-14)13-6-4-3-5-7-13/h3-8,10-12H,9H2,1-2H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLNUTIDRYJNMDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NC2=NC=NN12)C(=O)NCC3=COC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.